Cas no 667912-54-1 (N-(2H-1,3-benzodioxol-5-yl)methyl-3-chloro-4-fluorobenzene-1-sulfonamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-3-chloro-4-fluorobenzene-1-sulfonamide
• CAS No: 667912-54-1
• MF: C₁₄H₁₁ClFNO₄S
• MW: 343.757845163345
• CID: 5419720
• Update Time: 2025-05-22

N-(2H-1,3-benzodioxol-5-yl)methyl-3-chloro-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-ylmethyl)-3-chloro-4-fluorobenzenesulfonamide
• N-(2H-1,3-benzodioxol-5-yl)methyl-3-chloro-4-fluorobenzene-1-sulfonamide

• Inchi： 1S/C14H11ClFNO4S/c15-11-6-10(2-3-12(11)16)22(18,19)17-7-9-1-4-13-14(5-9)21-8-20-13/h1-6,17H,7-8H2
• InChI Key： TXJGMXWQSJLVDU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NCC1C=CC2=C(OCO2)C=1)C1C=CC(=C(Cl)C=1)F

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-3-chloro-4-fluorobenzene-1-sulfonamide

N-(2H-1,3-Benzodioxol-5-yl)methyl-3-chloro-4-fluorobenzene-1-sulfonamide: A Comprehensive Overview

The compound N-(2H-1,3-benzodioxol-5-yl)methyl-3-chloro-4-fluorobenzene-1-sulfonamide (CAS No. 667912-54-1) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex structure, which combines a sulfonamide group with a benzodioxole moiety and halogen substituents. The integration of these functional groups imparts unique chemical and physical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzodioxole derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The sulfonamide group, a well-known bioisostere of carboxylic acids, plays a crucial role in modulating the pharmacokinetic properties of the molecule. The presence of chlorine and fluorine substituents further enhances the compound's stability and bioavailability, making it a promising candidate for therapeutic applications.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted techniques, which significantly reduce reaction times while maintaining high yields. Researchers have also explored the use of catalytic systems to optimize the formation of the sulfonamide bond, ensuring better control over stereochemistry and regioselectivity. These innovations have paved the way for large-scale production, making this compound more accessible for preclinical studies.

In terms of applications, N-(2H-1,3-benzodioxol-5-yl)methyl-3-chloro-4-fluorobenzene-1-sulfonamide has shown remarkable potential as a building block for constructing bioactive molecules. Its ability to act as a versatile scaffold allows chemists to introduce additional functional groups, thereby expanding its utility in drug design. For instance, recent research has demonstrated its effectiveness as a precursor for developing inhibitors targeting key enzymes involved in neurodegenerative diseases.

Moreover, the compound's unique electronic properties make it an attractive candidate for applications in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal for gas storage and separation technologies.

From an environmental perspective, studies have been conducted to assess the toxicological profile of this compound. Results indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term effects on ecosystems and human health.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)methyl-3-chloro-4-fluorobenzene-1-sulfonamide (CAS No. 667912-54